Cas no 1873815-68-9 (2-(4-methoxy-1H-pyrazol-1-yl)-5-methylbenzaldehyde)

• Product Name: 2-(4-methoxy-1H-pyrazol-1-yl)-5-methylbenzaldehyde
• CAS No: 1873815-68-9
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 6206253
• PubChem ID: 165524499
• Update Time: 2025-10-22

2-(4-methoxy-1H-pyrazol-1-yl)-5-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxy-1H-pyrazol-1-yl)-5-methylbenzaldehyde
• 1873815-68-9
• EN300-1292788

• Inchi： 1S/C12H12N2O2/c1-9-3-4-12(10(5-9)8-15)14-7-11(16-2)6-13-14/h3-8H,1-2H3
• InChI Key： AENBQZNWXGPWKH-UHFFFAOYSA-N
• SMILES： O(C)C1C=NN(C=1)C1C=CC(C)=CC=1C=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.1Ų

Additional information on 2-(4-methoxy-1H-pyrazol-1-yl)-5-methylbenzaldehyde

Recent Advances in the Study of 2-(4-methoxy-1H-pyrazol-1-yl)-5-methylbenzaldehyde (CAS: 1873815-68-9)

The compound 2-(4-methoxy-1H-pyrazol-1-yl)-5-methylbenzaldehyde (CAS: 1873815-68-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde derivative, characterized by its unique pyrazole and benzaldehyde moieties, has demonstrated promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the synthesis and structural modification of 2-(4-methoxy-1H-pyrazol-1-yl)-5-methylbenzaldehyde to enhance its bioactivity and pharmacokinetic profile. A study published in the *Journal of Medicinal Chemistry* (2023) reported an efficient synthetic route for this compound, highlighting its scalability and yield optimization. The study also explored the compound's interaction with specific biological targets, such as kinases and G-protein-coupled receptors (GPCRs), which are implicated in various disease pathways.

In addition to its synthetic advancements, the compound's therapeutic potential has been investigated in preclinical models. For instance, a recent *Bioorganic & Medicinal Chemistry Letters* (2024) article detailed its efficacy in inhibiting tumor growth in xenograft models, with particular emphasis on its role as a modulator of apoptotic pathways. The study reported that 2-(4-methoxy-1H-pyrazol-1-yl)-5-methylbenzaldehyde exhibited selective cytotoxicity against cancer cells while sparing normal cells, suggesting a favorable safety profile.

Further research has explored the compound's anti-inflammatory properties. A 2023 study in *European Journal of Pharmacology* demonstrated its ability to suppress pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo. The study proposed that the compound's mechanism of action involves the inhibition of NF-κB signaling, a critical pathway in inflammation and immune response. These findings position 2-(4-methoxy-1H-pyrazol-1-yl)-5-methylbenzaldehyde as a potential candidate for developing novel anti-inflammatory drugs.

Despite these promising results, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Ongoing research is focused on structural optimization and formulation strategies to overcome these hurdles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 2-(4-methoxy-1H-pyrazol-1-yl)-5-methylbenzaldehyde (CAS: 1873815-68-9) represents a versatile and promising scaffold in drug discovery. Its multifaceted bioactivities, coupled with recent advancements in synthesis and mechanistic understanding, underscore its potential as a lead compound for various therapeutic indications. Future studies will likely focus on expanding its applications and addressing the translational challenges to bring this molecule closer to clinical use.